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Compound of Interest

Compound Name: Magnesium dichromate

CAS No.: 14104-85-9

Cat. No.: B13814811

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the yield and purity of magnesium dichromate.

Frequently Asked Questions (FAQs)
Q1: What is the general chemical reaction for the synthesis of magnesium dichromate?

Magnesium dichromate is typically synthesized by the reaction of magnesium oxide (MgO)

with chromium trioxide (CrO₃) in an aqueous solution. The reaction stoichiometry is crucial for

maximizing the yield of the desired product.

Q2: What are the common hydrates of magnesium dichromate and how are they formed?

Magnesium dichromate is known to form several hydrates, with the pentahydrate

(MgCr₂O₇·5H₂O) and the monohydrate (MgCr₂O₇·H₂O) being the most well-characterized. The

pentahydrate crystallizes from a concentrated aqueous solution at temperatures between 0 and

30°C. The monohydrate can be obtained by heating the pentahydrate or by crystallization from

a solution at higher temperatures.
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Q3: How does pH affect the synthesis of magnesium dichromate?

The pH of the reaction mixture is a critical parameter that influences the equilibrium between

chromate (CrO₄²⁻) and dichromate (Cr₂O₇²⁻) ions. An acidic pH favors the formation of the

orange-red dichromate ion, which is necessary for the crystallization of magnesium
dichromate.[1][2][3] A typical pH range for the synthesis of magnesium dichromate
pentahydrate is 2.8-3.0. If the pH is too high, there is a risk of precipitating yellow magnesium

chromate instead of the desired dichromate.[4]

Q4: What are the primary impurities in magnesium dichromate synthesis and how can they

be minimized?

Common impurities can include:

Unreacted starting materials: Incomplete reaction can leave unreacted magnesium oxide or

chromium trioxide in the product.

Magnesium chromate: As mentioned, a higher pH can lead to the precipitation of magnesium

chromate.[4]

Reduced chromium species (Cr³⁺): The presence of reducing agents or decomposition at

high temperatures can lead to the formation of green Cr³⁺ ions, which can discolor the

product.

To minimize these impurities, it is important to carefully control the stoichiometry of the

reactants, maintain the optimal pH, and avoid excessive temperatures during the synthesis and

drying processes. Electrolytic oxidation can be employed to remove small quantities of Cr³⁺.

Q5: What are the recommended drying conditions for magnesium dichromate hydrates?

Magnesium dichromate pentahydrate is deliquescent, meaning it readily absorbs moisture

from the air. It loses four water molecules when heated to around 100-120°C to form the

monohydrate. Further heating to 300-320°C can lead to partial decomposition. Therefore,

drying should be conducted under controlled conditions, such as in a desiccator over a suitable

drying agent or in a vacuum oven at a moderate temperature.
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Issue 1: Low Yield of Magnesium Dichromate
Potential Cause Troubleshooting Step Expected Outcome

Incomplete Reaction

Ensure stoichiometric amounts

of high-purity magnesium

oxide and chromium trioxide

are used. Allow for sufficient

reaction time with vigorous

stirring to ensure complete

dissolution and reaction of the

starting materials.

Increased consumption of

reactants and a higher

concentration of magnesium

dichromate in the solution,

leading to a better yield upon

crystallization.

Suboptimal pH

Carefully monitor and adjust

the pH of the solution to the

optimal range of 2.8-3.0 using

small additions of chromium

trioxide (to lower pH) or

magnesium oxide (to raise

pH).

Maximizes the concentration of

dichromate ions, thereby

promoting the crystallization of

magnesium dichromate and

preventing the precipitation of

magnesium chromate.

Losses During Crystallization

Optimize the crystallization

process by controlling the

cooling rate. Slow cooling

generally favors the formation

of larger, purer crystals. Avoid

excessively low temperatures

which can increase the

viscosity of the mother liquor,

making crystal separation

difficult.

Improved recovery of

crystalline magnesium

dichromate from the solution.

Supersaturation

The solution has a strong

tendency to supersaturate.

Induce crystallization by

seeding with a small crystal of

magnesium dichromate or by

gentle agitation.

Promotes the initiation of

crystallization and prevents the

formation of an oily or glassy

product.
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Issue 2: Product is Yellow or Greenish Instead of
Orange-Red

Potential Cause Troubleshooting Step Expected Outcome

Incorrect pH

The formation of yellow

magnesium chromate is

favored at a higher pH.[4]

Lower the pH of the solution by

adding a small amount of

chromic acid or chromium

trioxide to shift the equilibrium

towards the orange-red

dichromate ion.[1]

The solution and the resulting

crystals should exhibit the

characteristic orange-red color

of magnesium dichromate.

Presence of Reduced

Chromium (Cr³⁺)

A greenish tint indicates the

presence of Cr³⁺ ions. This

can be caused by impurities in

the starting materials or

decomposition. Small amounts

of Cr³⁺ can be removed by

electrolytic oxidation of the

solution using lead electrodes

at 4-6 V.

A clear, orange-red solution

that will yield crystals of the

correct color.

Decomposition

Excessive heating during the

reaction or drying process can

cause the decomposition of

dichromate to chromate and

chromium(III) species.

Maintain the recommended

temperature ranges for the

synthesis and drying steps.

Preservation of the dichromate

ion and prevention of

discoloration.

Issue 3: Product is Highly Deliquescent and Difficult to
Handle
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Potential Cause Troubleshooting Step Expected Outcome

Inherent Property of the

Hydrate

Magnesium dichromate

pentahydrate is naturally

deliquescent. Handle the

product in a low-humidity

environment, such as a glove

box or a dry room. Store the

final product in a tightly sealed

container with a desiccant.

Minimized moisture absorption

and improved stability and

handling of the product.

Residual Mother Liquor

Incomplete removal of the

viscous mother liquor can

contribute to the product's

hygroscopic nature. Ensure

efficient filtration and consider

washing the crystals with a

small amount of a suitable

non-aqueous solvent in which

magnesium dichromate is

sparingly soluble, followed by

thorough drying.

A drier, more crystalline

product with reduced surface

moisture.

Experimental Protocols
Synthesis of Magnesium Dichromate Pentahydrate
(MgCr₂O₇·5H₂O)
This protocol is adapted from a published procedure.

Materials:

Magnesium Oxide (U.S.P. grade)

Chromium Trioxide (technical grade)

Deionized Water
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Lead Electrodes (for optional purification)

Procedure:

Slowly add 500 g of magnesium oxide to a solution of 2500 g of chromium trioxide in 5 liters

of water with constant agitation.

Monitor the pH of the solution using a glass electrode pH meter. Adjust the pH to 2.8-3.0 by

adding small portions of magnesium oxide or chromium trioxide as needed.

(Optional) If the solution has a dark color due to the presence of Cr³⁺ ions, it can be purified

by electrolytic oxidation at 4-6 volts using lead electrodes.

Filter the resulting solution to remove any insoluble impurities.

Concentrate the filtrate by boiling until the volume is reduced to approximately 2.5 liters

(specific gravity of ~1.74 at the boiling point).

Allow the concentrated solution to crystallize with slow cooling and continuous agitation to

prevent the formation of a solid mass.

Separate the crystals from the mother liquor by filtration or centrifugation.

Dry the crystals in a desiccator over a suitable drying agent.

Expected Yield: Approximately 2 kg.

Data Presentation
Table 1: Reaction Parameters for Magnesium Dichromate Synthesis

Parameter
Recommended
Value/Range

Reference

pH 2.8 - 3.0

Crystallization Temperature 0 - 30 °C

Concentrated Solution Sp. Gr. ~1.74 (at boiling point)
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Table 2: Properties of Magnesium Dichromate Hydrates

Property MgCr₂O₇·5H₂O MgCr₂O₇·H₂O Reference

Appearance
Orange-red,

deliquescent crystals

Brick-red,

deliquescent crystals

Decomposition

Temperature

Partial decomposition

at 300-320 °C
-

Calculated %MgO 12.20 15.61

Calculated %CrO₃ 60.53 77.42

Visualizations

Solution Preparation Purification (Optional) Crystallization
Final Product

Start: 
Magnesium Oxide (MgO)

Chromium Trioxide (CrO3)
Water

Mix and Dissolve Adjust pH to 2.8-3.0

Electrolytic Oxidationif Cr3+ present Filter Concentrate by Boiling Cool and Agitate Filter/Centrifuge Dry Magnesium Dichromate
Pentahydrate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of magnesium dichromate pentahydrate.
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Chromate-Dichromate Equilibrium

Controlling Factors

2CrO4^2-
(Chromate - Yellow) + 2H+Cr2O7^2-

(Dichromate - Orange-Red) + H2O

Add Acid (Increase H+)

Shifts Equilibrium Right

Add Base (Decrease H+)

Shifts Equilibrium Left

Click to download full resolution via product page

Caption: The effect of pH on the chromate-dichromate equilibrium in aqueous solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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